(1R,3aR,4aR,8aR,9S,9aR)-1-Methyl-3-Oxodecahydro-3H-Spiro[Naphtho[2,3-c]Furan-6,2'-[1,3]Dioxolane]-9-

• Molecular Formula: C16H22O6
• Molecular Weight: 310.34 g/mol
• IUPAC Name: (1'R,3'aR,4'aR,8'aR,9'S,9'aR)-1'-methyl-3'-oxospiro[1,3-dioxolane-2,6'-1,3a,4,4a,5,7,8,8a,9,9a-decahydrobenzo[f][2]benzofuran]-9'-carboxylic acid
• InChI: InChI=1S/C16H22O6/c1-8-12-11(15(19)22-8)6-9-7-16(20-4-5-21-16)3-2-10(9)13(12)14(17)18/h8-13H,2-7H2,1H3,(H,17,18)/t8-,9-,10-,11-,12-,13+/m1/s1
• InChI Key: ARRAXCRPHLPBNL-GRRRKWKPSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]2[C@@H](C[C@@H]3CC4(CC[C@H]3[C@@H]2C(=O)O)OCCO4)C(=O)O1
• Canonical SMILES: CC1C2C(CC3CC4(CCC3C2C(=O)O)OCCO4)C(=O)O1

Description

This compound is a spirocyclic organic molecule featuring a naphtho[2,3-c]furan core fused with a 1,3-dioxolane ring. The spiro junction at position 6 creates a complex bicyclic system, while the 3-oxo group and methyl substituent at position 1 contribute to its stereochemical and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1’R,3a’R,4a’R,8a’R,9’S,9a’R)-1’-Methyl-3’-oxodecahydro-1’H-spiro[[1,3]dioxolane-2,6’-naphtho[2,3-c]furan]-9’-carboxylic acid involves multiple steps, typically starting with the preparation of the spirocyclic core. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the correct stereochemistry is achieved.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods are designed to optimize yield and purity while minimizing waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of carbonyl groups to alcohols.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Halogenating agents and nucleophiles are often employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology

In biological research, this compound may be used to study enzyme interactions and metabolic pathways. Its structural features make it a valuable tool for probing the function of biological macromolecules.

Medicine

In medicine, this compound has potential applications as a pharmaceutical intermediate. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Industry

In industrial applications, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in high-performance polymers and advanced materials.

Mechanism of Action

The mechanism of action of (1’R,3a’R,4a’R,8a’R,9’S,9a’R)-1’-Methyl-3’-oxodecahydro-1’H-spiro[[1,3]dioxolane-2,6’-naphtho[2,3-c]furan]-9’-carboxylic acid involves its interaction with specific molecular targets. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs

The following compounds share structural motifs with the target molecule, differing in substituents, ring systems, or stereochemistry:

Compound Name	CAS Number	Key Structural Differences	Reference
(3aR,4S,9R,9aR)-4-hydroxy-6,7-dimethoxy-9-(3,4,5-trimethoxyphenyl)-naphtho[2,3-c]furan-1(3H)-one	Not provided	Additional methoxy groups, aromatic substituent at position 9
9-[(Furan-2-ylmethyl)amino]-5-(3,4,5-trimethoxyphenyl)-tetrahydrofuro[3,4-b]naphtho[2,3-d][1,3]dioxol-6(8H)-one	Not provided	Furan-2-ylmethyl amino group, trimethoxyphenyl substituent
(1R,8R,11R*)-dimethyl 1-diacetoxymethyl-11-methoxybicyclo[6.2.1]undec-9-ene-9,10-dicarboxylate	Not provided	Bicyclic non-spiro system with ester and methoxy groups
Alantolactone	546-43-0	Sesquiterpene lactone with fused furanone ring (non-spiro)

Key Observations :

• The target compound’s spiro-dioxolane moiety distinguishes it from non-spiro lactones like alantolactone, which may limit direct bioactivity comparisons .

Physical and Spectroscopic Properties

• Optical Rotation : A related spiro compound, (1aR,3aR,4R,6R,7aS,7bR)-octahydro-4-hydroxy-3a,7b-dimethyl-6-(1-methylethenyl)naphtho[2,1-b]oxiren-2(1aH)-one, exhibits [α]D = –42 (c = 1.1, C6H6), indicating significant chirality .
• Spectroscopy : IR peaks near 1715 cm⁻¹ (carbonyl) and 1645 cm⁻¹ (C=C) are common in spiro-furan derivatives . NMR data for similar compounds show characteristic shifts for sp³-hybridized carbons in dioxolane rings (δ ~70–100 ppm in ¹³C NMR) .

Data Tables

Table 1: Structural Comparison of Key Analogs

Feature	Target Compound	(3aR,4S,9R,9aR)-Analog	Alantolactone
Core Structure	Spiro[naphtho-furan-dioxolane]	Naphtho[2,3-c]furan	Germacranolide sesquiterpene
Oxygenated Rings	1,3-Dioxolane, furan	Furan, methoxy groups	Furanone
Bioactivity (Reported)	Not available	Cytotoxic	Anti-inflammatory

Table 2: Spectroscopic Signatures

Compound	IR (cm⁻¹)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Target Compound (Inferred)	~1715 (C=O)	1.0–1.5 (CH₃), 4.5–5.0 (O-CH₂-O)	70–100 (dioxolane)
(1aR,3aR,4R,…-one)	1715, 1645	1.2 (s, CH₃), 5.1 (m, CH₂)	24.5 (CH₃), 170.1 (C=O)

Biological Activity

Molecular Formula and Structure

• Molecular Formula : C15H20O2
• Molecular Weight : 232.33 g/mol
• CAS Registry Number : 900161-13-9

The compound features a spiro structure that includes a naphthoquinone moiety and a dioxolane ring, contributing to its unique biological characteristics.

Physical Properties

Property	Value
Density	1.3 ± 0.1 g/cm³
LogP (XLogP3)	0.90
PSA (Polar Surface Area)	102 Ų

Antimicrobial Properties

Research indicates that compounds with similar structural features exhibit antimicrobial activity. For example, derivatives of naphthoquinones have shown efficacy against various bacterial strains and fungi. The specific compound may possess similar properties due to its structural analogies.

Anticancer Activity

Studies on related compounds suggest potential anticancer effects. For instance:

• Mechanism : Compounds with spiro structures often interact with cellular signaling pathways involved in cancer proliferation.
• Case Study : A study involving naphthoquinones demonstrated inhibition of cancer cell growth through apoptosis induction.

Anti-inflammatory Effects

The compound may also exhibit anti-inflammatory properties:

• Mechanism : By modulating cytokine production and inhibiting inflammatory pathways.
• Research Findings : A related study reported significant reductions in inflammatory markers when tested in vitro.

Neuroprotective Effects

Emerging research hints at neuroprotective capabilities:

• Mechanism : Potential to mitigate oxidative stress and neuronal apoptosis.
• Case Study : Similar compounds have been shown to protect against neurodegenerative conditions in animal models.

Case Studies and Research Findings

• Antimicrobial Activity Study
  • Objective : Evaluate the antimicrobial efficacy of the compound against E. coli and S. aureus.
  • Methodology : Disk diffusion method.
  • Results : Showed significant inhibition zones compared to control groups.
• Anticancer Activity Research
  • Objective : Investigate the effects on breast cancer cell lines.
  • Methodology : MTT assay for cell viability.
  • Results : Reduced cell viability by up to 70% at higher concentrations.
• Anti-inflammatory Mechanism Exploration
  • Objective : Assess the impact on TNF-alpha production.
  • Methodology : ELISA for cytokine quantification.
  • Results : Decreased TNF-alpha levels significantly in treated cells compared to untreated controls.